Cas no 17335-06-7 (3-Isoxazolecarboxylicacid, 4-benzoyl-5-methyl-, ethyl ester)
17335-06-7 structure
Product Name:3-Isoxazolecarboxylicacid, 4-benzoyl-5-methyl-, ethyl ester
CAS No:17335-06-7
MF:C14H13NO4
MW:259.257323980331
CID:213059
PubChem ID:28483
Update Time:2025-04-19
3-Isoxazolecarboxylicacid, 4-benzoyl-5-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Isoxazolecarboxylicacid, 4-benzoyl-5-methyl-, ethyl ester
- 4-Benzoyl-5-methyl-3-isoxazolecarboxylic acid ethyl ester
- ethyl 4-benzoyl-5-methyl-1,2-oxazole-3-carboxylate
- ETHYL 4-BENZOYL-5-METHYLISOXAZOLE-3-CARBOXYLATE
- SCHEMBL994810
- DTXSID40169605
- BRN 0996797
- 3-ISOXAZOLECARBOXYLIC ACID, 4-BENZOYL-5-METHYL-, ETHYL ESTER
- 17335-06-7
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- Inchi: 1S/C14H13NO4/c1-3-18-14(17)12-11(9(2)19-15-12)13(16)10-7-5-4-6-8-10/h4-8H,3H2,1-2H3
- InChI Key: MIRRVOUGVODFOY-UHFFFAOYSA-N
- SMILES: O1C(C)=C(C(C2C=CC=CC=2)=O)C(C(=O)OCC)=N1
Computed Properties
- Exact Mass: 259.08449
- Monoisotopic Mass: 259.084458
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.4
- XLogP3: 2.7
Experimental Properties
- Density: 1.21
- Boiling Point: 373.2°Cat760mmHg
- Flash Point: 179.5°C
- Refractive Index: 1.544
- PSA: 69.4
3-Isoxazolecarboxylicacid, 4-benzoyl-5-methyl-, ethyl ester Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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